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This guide provides troubleshooting steps and frequently asked questions to help researchers,
scientists, and drug development professionals address long simulation times in their GEM-5
experiments.

Frequently Asked Questions (FAQS)
Q1: My GEM-5 simulation is running very slowly. What
are the common causes?

Several factors can contribute to slow GEM-5 simulations. The most common culprits include:

» High-Fidelity CPU Models: Detailed CPU models like O3CPU provide cycle-accurate results
but are computationally intensive.

o Complex Memory System: The Ruby memory model, while highly flexible and detailed, can
be slower than the classic memory system.[1][2]

e Full System (FS) Mode: Simulating a full operating system adds significant overhead
compared to Syscall Emulation (SE) mode.[3]
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o Large and Complex Workloads: The nature of the application being simulated directly
impacts the simulation time.

e Host System Performance: The CPU speed and cache size of the machine running GEM-5
can be a bottleneck.[4]

e Single-Threaded Execution: By default, GEM-5 is a single-threaded simulator, which may not
fully utilize modern multi-core processors.[5]

Q2: How can | speed up my simulation without
sacrificing too much accuracy?

There are several techniques to accelerate GEM-5 simulations, often involving a trade-off
between speed and detail. Here are some effective strategies:

¢ Use Checkpoints: Run the simulation to a region of interest (ROI) and then create a
checkpoint. Subsequent simulations can start directly from this checkpoint, skipping the often
lengthy initialization and setup phases.[5][6]

» Fast-Forwarding: Use a simpler, faster CPU model (e.g., AtomicSimpleCPU or
TimingSimpleCPU) to quickly reach the ROI before switching to a more detailed model like
O3CPU.[5][6]

o KVM Acceleration: If the host and simulated machine share the same instruction set
architecture (ISA), you can use the KVM-based CPU model (KvmCPU) for near-native
execution speed to fast-forward to the ROI.[5][7][8]

o Sampling: Instead of simulating an entire workload, you can simulate representative
portions. Techniques like SimPoints and LoopPoints help identify these representative
simulation points.[2][6][9]

o Parallel Simulation: For multi-core system simulations, consider using parallel versions of
GEM-5 like parti-gem5, which can distribute the simulation across multiple host cores for
significant speedups.[10][11]
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Q3: When should | use Full System (FS) mode versus
Syscall Emulation (SE) mode?

The choice between FS and SE mode depends on the specific requirements of your
experiment.

e Full System (FS) Mode: This mode simulates a complete system, including an operating
system. It is necessary when the interaction between the workload and the OS is important
for the research. While more accurate, it is also significantly slower.[3][8][12]

o Syscall Emulation (SE) Mode: This mode is faster as it emulates system calls without booting
a full OS. It is suitable for applications that do not have complex OS interactions.[3][8][12] It
is often recommended to try SE mode first; if it works for your benchmark, it can save
considerable time.[3]

Q4: How does the choice of memory system affect
simulation speed?

GEM-5 offers two primary memory system models: Classic and Ruby.

o Classic Memory System: This model is generally faster and easier to configure. It's a good
choice when you don't need to model a detailed, custom cache coherence protocol.[1][2]

» Ruby Memory System: Ruby provides a highly detailed and flexible memory hierarchy and is
essential for accurately modeling various cache coherence protocols.[1][13] This detall
comes at the cost of simulation speed.[1] Fast-forwarding is not supported when using the
Ruby memory model.[2]

Troubleshooting Guides

Guide 1: My simulation is taking too long to boot the
operating system.

Problem: The initial OS boot process in Full System mode is a major contributor to long

simulation times.

Solution:
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o Use KVM for Booting: If your host and guest systems have the same ISA (e.g., x86 on an
x86 host), use the KvmCPU to boot the OS at near-native speed.[14]

» Create a Boot Checkpoint: Once the OS has booted and is idle, create a checkpoint. You
can then restore from this checkpoint for all subsequent simulation runs, completely
bypassing the boot process.

Experimental Protocol for Creating a Boot Checkpoint:
o Configure your GEM-5 simulation script to use the KvmCPU.
¢ Run the simulation to allow the operating system to fully boot.

e Once the OS is at the login prompt or idle state, insert an m5 exit command into your script
to terminate the simulation at this point.

» Before the exit, include a command to create a checkpoint.

e For subsequent runs, modify your script to restore from this checkpoint and switch to a more
detailed CPU model for the workload execution.

Guide 2: How do | identify the performance bottlenecks
in my GEM-5 simulation itself?

Problem: It's unclear which part of the GEM-5 configuration is causing the primary slowdown.

Solution: Profiling the GEM-5 simulation can reveal performance bottlenecks. A recent study
highlighted that the host machine's L1 cache size significantly impacts simulation speed.[4][15]
[16]

Methodology for Performance Profiling:

e Vary Host Machine Configurations: If possible, run the same GEM-5 simulation on different
host machines with varying CPU architectures and cache sizes to observe the performance
impact. For instance, a MacBook Pro with an M1 chip has been shown to complete
simulations 1.7x to 3.02x faster than a server with Xeon Gold CPUs.[4]
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» Analyze GEM-5 Statistics: Use GEM-5's built-in statistics to understand the behavior of the
simulated system. High cache miss rates or other performance counters can indicate areas
for optimization in the simulated architecture.

o Compile GEM-5 with Optimization Flags: Ensure you are using an optimized build of GEM-5
(e.g., gem>5.opt or gemb5.fast). Compiling with the -O3 flag can provide a modest speedup.[4]
[12]

Quantitative Data Summary

Impact on Simulation L
Parameter Key Findings
Speed

Increasing the L1 data and
instruction cache size from
8KB to 32KB on a RISC-V core
improved GEM-5's simulation
speed by 31% to 61%.[4][15]
[17]

Host L1 Cache Size Significant

Achieved speedups of up to
42.7x when simulating a 120-

High core ARM MPSoC on a 64-
core x86-64 host system.[10]
[11]

Parallel Simulation (parti-

gem>)

An Apple M1 chip can be 1.7x

to 3.02x faster for GEM-5
Host CPU Architecture High simulations compared to an

Intel Xeon Gold 6242R CPU.

[4]

Reducing the CPU frequency
) of the host machine from
Host CPU Frequency Linear ]
3.1GHz to 1.2GHz increased

the simulation time by 2.67x.[4]

Visualizations
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Workflow for Accelerating GEM-5 Simulations
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Caption: A decision workflow for troubleshooting and accelerating slow GEM-5 simulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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